7-Aminoflunitrazepam
Overview
Description
7-Aminoflunitrazepam is a benzodiazepine . It is a major metabolite of flunitrazepam and is used as a biomarker for the use of the parent drug . It has a molecular formula of C16H14FN3O .
Synthesis Analysis
The major metabolic pathways of flunitrazepam include N-demethylation, 3-hydroxylation, nitro-reduction, and further N-acetylation of the amino group, yielding N-desmethylflunitrazepam, 3-hydroxy-flunitrazepam, 7-aminoflunitrazepam, and 7-acetamidoflunitrazepam, respectively .Molecular Structure Analysis
The IUPAC name of 7-Aminoflunitrazepam is 7-amino-5-(2-fluorophenyl)-1-methyl-3H-1,4-benzodiazepin-2-one . The InChI and Canonical SMILES are also provided .Chemical Reactions Analysis
The major metabolic pathways of flunitrazepam include N-demethylation, 3-hydroxylation, nitro-reduction, and further N-acetylation of the amino group .Physical And Chemical Properties Analysis
7-Aminoflunitrazepam has a molecular weight of 283.30 g/mol .Scientific Research Applications
Metabolic Pathways and Toxicological Analysis
7-Aminoflunitrazepam, a major metabolite of flunitrazepam, is significant in understanding the drug's metabolic pathways and toxicological aspects. The metabolism of flunitrazepam includes several steps leading to the formation of 7-aminoflunitrazepam, among other metabolites. This understanding aids in developing analytical strategies for early detection in clinical and forensic settings (Dinis-Oliveira, 2017).
Forensic Applications in Postmortem Analysis
7-Aminoflunitrazepam's detection in postmortem cases, such as mummified tissues and body fluids, is crucial for forensic investigations. It helps in understanding the distribution of flunitrazepam and its metabolites in various human tissues and fluids, providing insights into the circumstances of death (Sakurada et al., 2004); (Hasegawa et al., 2015).
Drug Detection and Abuse Monitoring
Studies have demonstrated the use of various methods, including gas chromatography and liquid chromatography, for detecting 7-aminoflunitrazepam in different biological matrices. This is particularly important in cases of drug abuse, drug-facilitated crimes, and workplace drug testing (Samyn et al., 2002); (Lin et al., 2005).
Hair Analysis for Drug Exposure
7-Aminoflunitrazepam detection in hair samples is pivotal for understanding the extent and timeline of flunitrazepam exposure. This method provides a non-invasive way to assess drug use, particularly in cases of suspected drug-facilitated crimes (Negrusz et al., 2001).
Role in Reductive Metabolism Studies
Research on the involvement of NADPH-cytochrome P-450 reductase in the conversion of flunitrazepam to 7-aminoflunitrazepam highlights the metabolic processes in the body, offering insights into drug interactions and effects under various physiological conditions (Peng et al., 2004).
Mechanism of Action
Target of Action
7-Aminoflunitrazepam, a major metabolite of Flunitrazepam , primarily targets the benzodiazepine receptors BNZ1 and BNZ2 . These receptors are thought to be coupled to gamma-aminobutyric acid-A (GABAA) receptors . BNZ1 mediates sleep, while BNZ2 affects muscle relaxation, anticonvulsant activity, motor coordination, and memory .
Mode of Action
7-Aminoflunitrazepam enhances the effects of GABA, an inhibitory neurotransmitter, by increasing GABA’s affinity for the GABA receptor . When GABA binds to the site, it opens the chloride channel, resulting in a hyperpolarized cell membrane that prevents further excitation of the cell .
Biochemical Pathways
The major metabolic pathways of Flunitrazepam include N-demethylation, 3-hydroxylation, nitro-reduction, and further N-acetylation of the amino group . These reactions yield N-desmethylflunitrazepam, 3-hydroxy-flunitrazepam, 7-aminoflunitrazepam, and 7-acetamidoflunitrazepam, respectively . A combination of these reactions may lead to the formation of 7-amino-N-desmethylflunitrazepam, 7-acetamido-N-desmethylflunitrazepam, 3-hydroxy-7-aminoflunitrazepam, 3-hydroxy-7-acetamidoflunitrazepam, 3-hydroxy-N-desmethylflunitrazepam and glucuronide conjugates .
Pharmacokinetics
Flunitrazepam is extensively metabolized in the liver to its major metabolites, including 7-aminoflunitrazepam . These compounds are pharmacologically active . Flunitrazepam has an elimination half-life of 18–26 hours . The bioavailability of Flunitrazepam is 64–77% when taken orally .
Result of Action
The action of 7-Aminoflunitrazepam results in powerful hypnotic, sedative, anxiolytic, and skeletal muscle relaxant properties . It can cause anterograde amnesia . Some reports indicate that it is used as a date rape drug and suggest that it may precipitate violent behavior .
Action Environment
The action, efficacy, and stability of 7-Aminoflunitrazepam can be influenced by various environmental factors. For instance, genotypic variations in enzymes, interactions with other drugs, or stability of Flunitrazepam during storage can result in large interindividual variability in the toxicological results . Furthermore, the presence of 7-aminoflunitrazepam, a pharmacologically active metabolite and in vitro degradation product, is useful for confirmation of Flunitrazepam ingestion .
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-amino-5-(2-fluorophenyl)-1-methyl-3H-1,4-benzodiazepin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O/c1-20-14-7-6-10(18)8-12(14)16(19-9-15(20)21)11-4-2-3-5-13(11)17/h2-8H,9,18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTCDLGUFORGHGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CN=C(C2=C1C=CC(=C2)N)C3=CC=CC=C3F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40187682 |
Source
|
| Record name | 7-Aminoflunitrazepam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40187682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Aminoflunitrazepam | |
CAS RN |
34084-50-9 |
Source
|
| Record name | 7-Aminoflunitrazepam | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34084-50-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Aminoflunitrazepam | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034084509 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Aminoflunitrazepam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40187682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 34084-50-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 7-AMINOFLUNITRAZEPAM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T03QW0G7C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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